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Compound of Interest

Compound Name: 6-Cyclopropylpicolinic acid

CAS No.: 1256793-43-7

Cat. No.: B1470234

Get Quote

Abstract
This technical guide provides a comprehensive overview of 6-Cyclopropylpicolinic acid, a

heterocyclic carboxylic acid of significant interest in medicinal chemistry and drug discovery.

The document details its chemical identifiers, including its CAS number, molecular formula, and

structure. It further outlines key physicochemical properties, safety and handling protocols, and

representative methodologies for its synthesis and analytical characterization. The guide also

explores the established and potential applications of 6-Cyclopropylpicolinic acid and its

derivatives, particularly focusing on their roles as versatile scaffolds in the development of

novel therapeutic agents. This document is intended to serve as a valuable resource for

researchers, chemists, and professionals in the field of drug development.

Core Chemical Identifiers
6-Cyclopropylpicolinic acid is a derivative of picolinic acid, featuring a cyclopropyl substituent

at the 6-position of the pyridine ring. This unique combination of a rigid, strained cyclopropyl

group and the chelating picolinic acid moiety imparts distinct chemical and biological

properties.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Physicochemical Properties
The physicochemical properties of 6-Cyclopropylpicolinic acid are crucial for its handling,

formulation, and biological activity. While extensive experimental data for this specific molecule

is not readily available in public literature, properties can be estimated based on its structural

analogues.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Safety, Handling, and Storage
Given the absence of a specific Safety Data Sheet (SDS) for 6-Cyclopropylpicolinic acid, a

precautionary approach based on related chemical structures is recommended. Picolinic acid

derivatives and cyclopropyl-containing compounds may exhibit irritant properties.

3.1. Hazard Identification (Presumed)
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GHS Pictograms:

(Irritant)

(Corrosive - potential for eye damage)

Potential Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

3.2. Recommended Handling Procedures

Work in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses with side

shields, chemical-resistant gloves (e.g., nitrile), and a lab coat.

Avoid inhalation of dust or fumes.

Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

3.3. Storage Recommendations

Store in a tightly sealed container in a cool, dry place.[1]

Recommended storage temperature is 2-8°C.[1]

Keep away from strong oxidizing agents and strong bases.

Synthesis and Characterization
The synthesis of 6-Cyclopropylpicolinic acid can be approached through various synthetic

routes, often involving the introduction of the cyclopropyl group onto a pre-existing pyridine ring

or the construction of the pyridine ring itself.
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4.1. Exemplary Synthetic Pathway

A plausible synthetic route involves a cross-coupling reaction, such as a Suzuki or Negishi

coupling, between a suitable 6-halopicolinate and a cyclopropylboronic acid derivative or a

cyclopropylzinc reagent, followed by hydrolysis of the resulting ester.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: A representative synthetic workflow for 6-Cyclopropylpicolinic acid.

4.2. Analytical Characterization

The identity and purity of 6-Cyclopropylpicolinic acid are typically confirmed using a

combination of spectroscopic and chromatographic techniques.

4.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (400 MHz, DMSO-d₆):

δ 12.5-13.5 (s, 1H, COOH)

δ 7.8-8.0 (m, 2H, Ar-H)

δ 7.4-7.6 (m, 1H, Ar-H)

δ 2.0-2.2 (m, 1H, cyclopropyl-CH)
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δ 0.9-1.2 (m, 4H, cyclopropyl-CH₂)

¹³C NMR (100 MHz, DMSO-d₆):

δ ~165 (C=O)

δ ~160 (Ar-C)

δ ~148 (Ar-C)

δ ~138 (Ar-CH)

δ ~125 (Ar-CH)

δ ~120 (Ar-CH)

δ ~15 (cyclopropyl-CH)

δ ~10 (cyclopropyl-CH₂)

4.2.2. Mass Spectrometry (MS)

Electrospray Ionization (ESI-MS):

Calculated for C₉H₉NO₂ [M+H]⁺: 164.0657

Calculated for C₉H₉NO₂ [M-H]⁻: 162.0504

4.2.3. High-Performance Liquid Chromatography (HPLC)

A reverse-phase HPLC method can be developed for purity assessment and quantification.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1470234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Applications in Drug Discovery and Development
The incorporation of a cyclopropyl group into small molecules is a well-established strategy in

medicinal chemistry to enhance metabolic stability, potency, and selectivity, while modulating

physicochemical properties.[2][3] The picolinic acid scaffold is a known privileged structure in

drug design, often acting as a bidentate chelator of metal ions in enzyme active sites.[4] The

combination of these two moieties in 6-Cyclopropylpicolinic acid makes it a valuable building

block for the synthesis of novel therapeutic agents.

5.1. Rationale for Use in Medicinal Chemistry

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Caption: The strategic role of the 6-Cyclopropylpicolinic acid scaffold in drug design.
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5.2. Potential Therapeutic Areas

Derivatives of 6-Cyclopropylpicolinic acid could be investigated for a range of therapeutic

applications, including:

Oncology: As inhibitors of kinases or other enzymes involved in cancer cell proliferation and

survival.

Infectious Diseases: As antibacterial or antiviral agents, potentially targeting metalloenzymes

essential for pathogen replication.

Inflammatory Diseases: As modulators of inflammatory pathways.

Neurological Disorders: Targeting enzymes or receptors in the central nervous system.

Conclusion
6-Cyclopropylpicolinic acid represents a promising and versatile building block for the

development of novel small molecule therapeutics. Its unique structural features, combining the

benefits of a cyclopropyl ring with the chelating properties of a picolinic acid, offer medicinal

chemists a valuable tool for optimizing drug candidates. This technical guide provides a

foundational understanding of its chemical identity, properties, and potential applications,

serving as a catalyst for further research and development in this exciting area of medicinal

chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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